Cas no 1804408-65-8 (Methyl 3-bromo-2-fluoropyridine-4-acetate)

• Product Name: Methyl 3-bromo-2-fluoropyridine-4-acetate
• CAS No: 1804408-65-8
• MF: C₈H₇BrFNO₂
• MW: 248.04908490181
• CID: 4900778
• Update Time: 2025-05-22

Methyl 3-bromo-2-fluoropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-fluoropyridine-4-acetate

• Inchi： 1S/C8H7BrFNO2/c1-13-6(12)4-5-2-3-11-8(10)7(5)9/h2-3H,4H2,1H3
• InChI Key： BFMGZGNDNHFFGT-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=CC=1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-bromo-2-fluoropyridine-4-acetate

Methyl 3-Bromo-2-Fluoropyridine-4-Acetate: A Comprehensive Overview

Methyl 3-bromo-2-fluoropyridine-4-acetate, with the CAS number 1804408-65-8, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemistry, and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and its structure incorporates a methyl ester group at the 4-position, along with bromine and fluorine substituents at the 3 and 2 positions, respectively. The combination of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable building block for various applications.

The synthesis of methyl 3-bromo-2-fluoropyridine-4-acetate typically involves multi-step organic reactions, often starting from pyridine derivatives. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce the bromine and fluorine substituents with high precision. These methods not only enhance the yield but also minimize by-products, aligning with current sustainability goals in chemical synthesis.

One of the most notable applications of methyl 3-bromo-2-fluoropyridine-4-acetate is in drug discovery. Its structure serves as a scaffold for developing bioactive molecules targeting various therapeutic areas. For example, studies have shown that derivatives of this compound exhibit potent inhibitory activity against kinases involved in cancer progression. The bromine and fluorine substituents play critical roles in modulating the molecule's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are essential for drug efficacy.

In agrochemistry, methyl 3-bromo-2-fluoropyridine-4-acetate has been utilized as an intermediate in the synthesis of pesticides and herbicides. Its ability to interact with specific enzyme targets in pests and weeds makes it a promising candidate for developing next-generation agricultural chemicals. Recent research has focused on optimizing its stability under environmental conditions to ensure prolonged effectiveness without adverse ecological impacts.

The physical properties of methyl 3-bromo-2-fluoropyridine-4-acetate are also worth highlighting. It exists as a crystalline solid with a melting point of approximately 150°C and a boiling point around 350°C under standard pressure. Its solubility in common organic solvents like dichloromethane and ethyl acetate facilitates its use in various chemical reactions. The compound's UV-vis spectrum reveals strong absorption bands in the ultraviolet region, which can be exploited for photophysical studies or as sensors in analytical chemistry.

From a structural perspective, the presence of electron-withdrawing groups (bromine and fluorine) at the meta positions significantly influences the electronic environment of the pyridine ring. This effect enhances the reactivity of the methyl ester group at the para position, making it susceptible to nucleophilic attack or elimination reactions. Such reactivity is leveraged in synthesizing more complex molecules with tailored functionalities.

Recent studies have also explored the potential of methyl 3-bromo-2-fluoropyridine-4-acetate in materials science, particularly in the development of advanced polymers and coatings. Its ability to form stable covalent bonds under mild conditions makes it an attractive monomer for polymerization reactions. Researchers have demonstrated that polymers derived from this compound exhibit excellent thermal stability and mechanical properties, rendering them suitable for high-performance applications.

In conclusion, methyl 3-bromo-2-fluoropyridine-4-acetate is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, underscores its importance as a key intermediate in modern chemical synthesis. As ongoing studies continue to uncover new potentials for this compound, its role in driving innovation across industries is expected to grow significantly.